Cas no 2204141-66-0 (((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride)

• Product Name: ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride
• CAS No: 2204141-66-0
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 6794456
• PubChem ID: 138040310
• Update Time: 2025-05-26

((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT28601
• 2204141-66-0
• (CIS-6-METHYLMORPHOLIN-2-YL)METHANOL HYDROCHLORIDE
• [(2S,6S)-6-methylmorpholin-2-yl]methanol hydrochloride
• [cis-6-Methyl-2-morpholinyl]methanol hydrochloride
• [(2S,6S)-6-methylmorpholin-2-yl]methanol;hydrochloride
• CS-0147343
• AT18648
• [CIS-6-METHYL-2-MORPHOLINYL]METHANOL HCL
• EN300-6488715
• ((2S,6S)-6-methylmorpholin-2-yl)methanol HCl
• ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride
• 2243501-64-4
• MFCD28892416

• Inchi： 1S/C6H13NO2.ClH/c1-5-2-7-3-6(4-8)9-5;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： NQEYVMOMNKFAEY-GEMLJDPKSA-N
• SMILES： Cl.O1[C@@H](C)CNC[C@H]1CO

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride

Introduction to ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride (CAS No. 2204141-66-0)

((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride

is a specialized chiral compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2204141-66-0, is a hydrochloride salt of a morpholine derivative with a specific stereochemical configuration. The stereochemistry, denoted by the (2S,6S) notation, plays a crucial role in its pharmacological properties and potential therapeutic applications. This introduction delves into the structural characteristics, pharmacological significance, and recent research developments associated with this compound.

The molecular structure of ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride consists of a morpholine ring substituted with a methyl group at the 6-position and a hydroxymethyl group at the 2-position. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical formulations. The precise stereochemical configuration at the 2S and 6S positions is critical for its biological activity, as enantiomers of chiral compounds can exhibit markedly different pharmacological effects.

In recent years, there has been growing interest in chiral morpholine derivatives due to their potential as intermediates in the synthesis of bioactive molecules. The compound ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride has been studied for its role in developing novel therapeutic agents. Its unique structural features make it a valuable scaffold for drug design, particularly in the quest to achieve higher selectivity and efficacy in drug therapy. The hydroxymethyl group at the 2-position provides a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential application in central nervous system (CNS) drug discovery. Morpholine derivatives have shown promise in modulating various neurotransmitter systems, making them attractive candidates for treating neurological disorders. Research has indicated that compounds with similar structural motifs may interact with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The stereochemical purity of ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride is particularly important in these studies, as it ensures consistent biological activity across different experimental conditions.

Furthermore, the compound has been explored as a potential intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a key role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these diseases more effectively. The morpholine ring in ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride provides a framework that can be modified to create potent kinase inhibitors with improved pharmacokinetic properties.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict how ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride interacts with biological targets. These simulations have helped researchers understand the binding modes of the compound and identify key residues involved in its activity. This information is crucial for optimizing drug design and improving the efficacy of future therapeutic agents derived from this scaffold.

The synthesis of chiral compounds like ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride presents unique challenges due to the need for high enantiomeric purity. Traditional synthetic routes often require careful optimization to achieve the desired stereochemical configuration. However, recent developments in asymmetric synthesis have provided new tools for constructing complex chiral molecules efficiently. These advances have made it possible to produce large quantities of enantiomerically pure compounds like this one, facilitating further research and development.

In conclusion, ((2S,6S)-6-methylmorpholin-2-yl)methanol hydrochloride (CAS No. 2204141-66-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemical configuration make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Recent research has highlighted its importance in CNS drug discovery and kinase inhibition studies. As computational chemistry and asymmetric synthesis continue to advance, the future prospects for this compound and related derivatives are eagerly anticipated by the scientific community.